![molecular formula C14H19NO3S B2547584 4-methyl-N-(octahydrobenzo[b][1,4]dioxin-6-yl)thiophene-2-carboxamide CAS No. 1902926-72-0](/img/structure/B2547584.png)
4-methyl-N-(octahydrobenzo[b][1,4]dioxin-6-yl)thiophene-2-carboxamide
Description
4-methyl-N-(octahydrobenzo[b][1,4]dioxin-6-yl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is also known as O-2050 or THJ-018 and belongs to the family of synthetic cannabinoids.
Scientific Research Applications
a. Anticancer Properties: Certain thiophene-based molecules exhibit promising anticancer effects. Researchers have explored their use as potential chemotherapeutic agents, targeting specific cancer pathways .
b. Anti-Inflammatory Activity: Thiophene-containing compounds, including our focal compound, have demonstrated anti-inflammatory properties. These molecules may play a role in mitigating inflammatory responses in various diseases .
c. Antimicrobial Effects: The thiophene ring system contributes to antimicrobial activity. Researchers have investigated derivatives for their effectiveness against bacteria, fungi, and other pathogens .
d. Cardiovascular Applications: Some thiophene derivatives possess antihypertensive and anti-atherosclerotic properties. These compounds could potentially impact cardiovascular health .
Material Science and Organic Electronics
Beyond their biological applications, thiophene derivatives find utility in material science and organic electronics:
a. Organic Semiconductors: Thiophene-mediated molecules play a crucial role in developing organic semiconductors. Their electronic properties make them valuable for applications in transistors and solar cells .
b. Organic Field-Effect Transistors (OFETs): Researchers have explored thiophene-based materials for OFETs, aiming to enhance device performance and stability .
c. Organic Light-Emitting Diodes (OLEDs): The unique electronic structure of thiophene derivatives contributes to their use in OLEDs. These compounds can emit light efficiently, making them relevant for display technologies .
Industrial Chemistry
Thiophene derivatives serve practical purposes in industrial settings:
a. Corrosion Inhibitors: Thiophene derivatives find application as corrosion inhibitors. Their ability to protect metals from corrosion makes them valuable in various industries .
Conclusion
Abedinifar, F., Babazadeh Rezaei, E., Biglar, M., Larijani, B., Hamedifar, H., Ansari, S., & Mahdavi, M. (2021). Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature. Molecular Diversity, 25(4), 2571–2604. DOI: 10.1007/s11030-020-10128-9
properties
IUPAC Name |
N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-methylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S/c1-9-6-13(19-8-9)14(16)15-10-2-3-11-12(7-10)18-5-4-17-11/h6,8,10-12H,2-5,7H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGJXZFBMJZLBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NC2CCC3C(C2)OCCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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